Cas no 1673527-14-4 (Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate
• CAS No: 1673527-14-4
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 4702991
• Update Time: 2025-05-23

Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate
• DRGHQBBMDWMLHI-UHFFFAOYSA-N
• tert-butyl 4-cyano-4-(4-(methylthio)phenyl)piperidine-1-carboxylate
• tert-butyl-4-cyano-4-[4-(methylsulfanyl)phenyl]piperidine-1-carboxylate
• tert-butyl-4-cyano-4-[4-(methyl sulfanyl)phenyl]piperidine-1-carboxylate
• Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate

• Inchi： 1S/C18H24N2O2S/c1-17(2,3)22-16(21)20-11-9-18(13-19,10-12-20)14-5-7-15(23-4)8-6-14/h5-8H,9-12H2,1-4H3
• InChI Key： DRGHQBBMDWMLHI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1(C#N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 461
• Topological Polar Surface Area: 78.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 477.5±45.0 °C at 760 mmHg
• Flash Point: 242.6±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate

Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate

The compound Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate (CAS No. 1673527-14-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a cyano group, a methylthio phenyl group, and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The cyano group and methylthio phenyl group are known to influence the electronic properties of the molecule, potentially enhancing its ability to interact with biological targets. Moreover, the tert-butyl ester moiety provides stability and solubility advantages, making it easier to handle in synthetic procedures.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Researchers have explored its use in constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the incorporation of the methylthio phenyl group has been shown to enhance the bioavailability of certain drugs by modulating their absorption and distribution properties.

Another area of interest is the role of this compound in materials science. The cyano group can act as a reactive site for cross-coupling reactions, enabling the synthesis of advanced materials with tailored properties. For example, it has been utilized in the preparation of polymers with enhanced mechanical strength and thermal stability.

From a synthetic perspective, the preparation of Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate involves a multi-step process that combines nucleophilic substitutions, eliminations, and coupling reactions. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, Tert-Butyl 4-cyano-4-(4-(methylthio)-phenyl)piperidine-1-carboxylate (CAS No. 1673527-14-4) is a valuable compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for further research and development in creating innovative solutions across various industries.